Cas no 1807231-92-0 (Ethyl 4-cyano-5-iodo-2-methylbenzoate)

• Product Name: Ethyl 4-cyano-5-iodo-2-methylbenzoate
• CAS No: 1807231-92-0
• MF: C₁₁H₁₀INO₂
• MW: 315.107075214386
• CID: 5001839
• Update Time: 2025-06-27

Ethyl 4-cyano-5-iodo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-iodo-2-methylbenzoate

• Inchi： 1S/C11H10INO2/c1-3-15-11(14)9-5-10(12)8(6-13)4-7(9)2/h4-5H,3H2,1-2H3
• InChI Key： XMPNYFYYYJPIJP-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(C)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-5-iodo-2-methylbenzoate

Ethyl 4-cyano-5-iodo-2-methylbenzoate (CAS No. 1807231-92-0): A Versatile Intermediate in Modern Chemical Synthesis

Ethyl 4-cyano-5-iodo-2-methylbenzoate (CAS No. 1807231-92-0) is a significant compound in the realm of organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its unique structural features, including the presence of a cyano group, an iodo substituent, and a methyl group on a benzoate backbone, make it a valuable intermediate for constructing more complex molecules. This article delves into the compound's properties, synthetic applications, and its relevance in contemporary research.

The molecular structure of Ethyl 4-cyano-5-iodo-2-methylbenzoate consists of a benzene ring substituted with a cyano group at the 4-position, an iodo atom at the 5-position, and a methyl group at the 2-position. The benzoate moiety is esterified with an ethyl group, which enhances its solubility in various organic solvents. This structural configuration imparts distinct reactivity patterns that are exploited in synthetic chemistry.

In recent years, Ethyl 4-cyano-5-iodo-2-methylbenzoate has garnered attention as a key building block in the synthesis of biologically active compounds. The cyano group can be further functionalized into amides or carboxylic acids, while the iodo substituent serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These transformations are pivotal in constructing heterocyclic scaffolds that are prevalent in many drug candidates.

One of the most notable applications of Ethyl 4-cyano-5-iodo-2-methylbenzoate is in the synthesis of small molecule inhibitors targeting various biological pathways. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The iodo group allows for efficient introduction of aryl rings into the molecule, leading to compounds with enhanced binding affinity to target proteins.

The ethyl ester functionality in Ethyl 4-cyano-5-iodo-2-methylbenzoate also provides opportunities for further derivatization. It can be hydrolyzed to form the corresponding carboxylic acid or converted into other esters or amides, depending on the desired outcome. This flexibility makes it an indispensable tool for medicinal chemists seeking to optimize lead compounds.

Recent advancements in synthetic methodologies have further expanded the utility of Ethyl 4-cyano-5-iodo-2-methylbenzoate. For example, transition-metal-catalyzed reactions have enabled the introduction of diverse functional groups with high efficiency and selectivity. These techniques have been instrumental in generating libraries of compounds for high-throughput screening, accelerating the drug discovery process.

The compound's role in material science is also noteworthy. The presence of electron-withdrawing groups like the cyano and iodo atoms makes it a candidate for synthesizing organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its derivatives as components in polymer materials, leveraging their electronic properties to improve device performance.

In conclusion, Ethyl 4-cyano-5-iodo-2-methylbenzoate (CAS No. 1807231-92-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse synthetic transformations, making it an invaluable intermediate for researchers aiming to develop innovative chemical entities. As our understanding of molecular interactions continues to evolve, the importance of such versatile building blocks is likely to grow even further.